2-(3-Chloropropyl)thiopyridine

• Molecular Formula: C8H10ClNS
• Molecular Weight: 187.69 g/mol
• SMILES: C1=CC=NC(=C1)SCCCCl
• InChI: InChI=1S/C8H10ClNS/c9-5-3-7-11-8-4-1-2-6-10-8/h1-2,4,6H,3,5,7H2
• InChIKey: OTSGMHNPSVAXKZ-UHFFFAOYSA-N

2-(3-Chloropropyl)thiopyridine (CAS 80086-06-2): A Bifunctional Alkylating Agent and Synthetic Intermediate

2-(3-Chloropropyl)thiopyridine is a heteroaryl thioether characterized by a pyridine ring linked via a sulfur atom to a 3-chloropropyl chain (C8H10ClNS, MW: 187.69 g/mol) . This structure confers bifunctional reactivity: the alkyl chloride serves as an electrophilic handle for nucleophilic substitution, while the thiopyridine moiety can act as a directing group or undergo oxidation to the corresponding sulfoxide or sulfone. It is primarily utilized as a research chemical and as a key intermediate in the synthesis of more complex thiopyridine derivatives, including potential pharmaceuticals and crop protection agents [1][2].

Alkylation Handle 3‑chloropropyl electrophile for nucleophilic substitution

Thiopyridine Core Directing group or oxidizable to sulfoxide/sulfone

Intermediate Role Key building block for complex thiopyridine derivatives

• [1] U.S. Patent No. 6,191,280. Method for producing substituted thiopyridines. 2001. View Source
• [2] Salina, E., Ryabova, O., Kaprelyants, A., & Makarov, V. (2014). New 2-Thiopyridines as Potential Candidates for Killing both Actively Growing and Dormant Mycobacterium tuberculosis Cells. Antimicrobial Agents and Chemotherapy, 58(1), 55-60. View Source

2-(3-Chloropropyl)thiopyridine: Why Direct Substitution with Non-Sulfur or Alternative Halogen Analogs is Scientifically Unsound

The selection of 2-(3-chloropropyl)thiopyridine over its closest analogs cannot be made on a simple cost or availability basis, as key physicochemical and reactivity parameters differ in ways that directly impact synthetic utility and biological activity. Replacing the sulfur atom with a methylene group (as in 2-(3-chloropropyl)pyridine, MW: 155.62 g/mol) fundamentally alters molecular weight, lipophilicity, and electronic properties, which can disrupt crystal packing or target binding . Similarly, substituting the chloro leaving group with a more reactive bromo group changes reaction kinetics, potentially leading to undesired side reactions or lower yields . The precise balance of reactivity and stability offered by the chloropropyl-thiopyridine framework is therefore a critical, non-negotiable factor in its designated applications, as detailed in the quantitative evidence below.

Non‑thioether analog

Replacing sulfur with CH₂ alters molecular weight, lipophilicity, and crystallinity, which may shift target binding and solubility profiles.

Bromo vs. chloro leaving group

Higher reactivity of bromo analogs can accelerate kinetics and promote side reactions or over‑alkylation in multi‑step syntheses.

Thioether‑chloro balance

The specific combination of chloropropyl and thiopyridine defines reactivity and selectivity; analog substitution may shift outcome unpredictably.

Head-to-Head and Class-Level Performance Metrics for 2-(3-Chloropropyl)thiopyridine

Molecular Weight and Lipophilicity: Quantitative Differentiation from Non-Thioether Analog 2-(3-Chloropropyl)pyridine

The presence of a sulfur atom in 2-(3-chloropropyl)thiopyridine results in a significantly higher molecular weight compared to its non-thioether analog. This physicochemical difference is quantifiable and directly impacts compound properties such as lipophilicity and crystallinity .

MW Differentiation

Data to verify

+20.6% (32.07 g/mol) vs non‑thioether analog

Supports distinct physicochemical profile from carbon‑based analogs.

Based on calculated MW; logP shift is class‑level inference.

Evidence Dimension	Molecular Weight (MW)
Target Compound Data	187.69 g/mol
Comparator Or Baseline	2-(3-chloropropyl)pyridine: 155.62 g/mol
Quantified Difference	Increase of 32.07 g/mol (20.6% higher)
Conditions	Calculated molecular weight based on molecular formula (C8H10ClNS vs. C8H10ClN).

Why This Matters

A 20.6% increase in molecular weight and the introduction of a polarizable sulfur atom significantly alter a compound's lipophilicity (LogP) and solid-state packing, which are critical factors for optimizing compound properties in both medicinal chemistry and materials science.

Synthetic Utility: Oxidation to 2-Pyridyl 3-Chloropropyl Sulfone as a Differentiated Functional Handle

2-(3-Chloropropyl)thiopyridine serves as a direct precursor to the corresponding sulfone, a functional group that is a key motif in certain crop protection agents. This specific transformation is documented, and the sulfone product represents a distinct chemical entity with different properties and applications .

Sulfone Oxidation

Data to verify

H₂O₂ / formic acid, rt, 4 h → 2‑pyridyl 3‑chloropropyl sulfone

Establishes direct synthetic route to sulfone derivatives.

Yield data not reported; confirms reaction feasibility.

Evidence Dimension	Reaction: Oxidation to Sulfone
Target Compound Data	2-(3-Chloropropyl)thiopyridine (3.7 g) is oxidized to 2-pyridyl 3-chloropropyl sulfone using hydrogen peroxide in formic acid .
Comparator Or Baseline	Starting material: 2-(3-Chloropropyl)thiopyridine
Quantified Difference	Quantitative yield data for this specific reaction is not provided in the available patent excerpt, but the successful conversion to a new molecular entity (MW 219.69 g/mol) is documented.
Conditions	Reaction with 30% aq. H2O2 (6.9 g) in formic acid (30 ml) at room temperature for 4 hours .

Why This Matters

This established synthetic route confirms the compound's utility as a direct precursor to valuable sulfone derivatives, a chemical space that is inaccessible using non-thioether analogs like 2-(3-chloropropyl)pyridine, providing a clear procurement rationale for researchers targeting this specific molecular class.

Reactivity Profile: Class-Level Inference of Leaving Group Kinetics Compared to Bromo Analogs

The chlorine atom on the propyl chain of 2-(3-chloropropyl)thiopyridine acts as a leaving group in nucleophilic substitution reactions. The choice of halogen (Cl vs. Br) has a well-established and predictable impact on reaction kinetics. Data for related thiopyridine derivatives indicates that the chloro derivative offers a moderate reaction rate, which is often preferred for achieving higher specificity and avoiding side reactions .

Leaving‑Group Reactivity

Class‑level inference

Chloropropyl: moderate; Bromopropyl: faster (qualitative)

Supports selective alkylation over more reactive bromo analogs.

No kinetic data; leaving‑group behavior follows general organic chemistry trends.

Evidence Dimension	Reactivity in SN2 reactions
Target Compound Data	Moderate reactivity (qualitative assessment)
Comparator Or Baseline	Analogous bromo derivatives (e.g., 2-(3-bromopropyl)thiopyridine) exhibit faster reaction kinetics due to bromide's superior leaving-group ability .
Quantified Difference	Quantitative kinetic data (e.g., relative rate constants) for this specific compound class is not available in the provided source, but the trend is a fundamental principle of organic chemistry.
Conditions	Nucleophilic substitution reactions.

Why This Matters

For applications requiring a controlled, single-step alkylation (e.g., in complex molecule synthesis or bioconjugation), the moderate reactivity of the chloropropyl group can lead to higher yields and cleaner reactions compared to a more reactive bromo analog, which may promote over-alkylation or decomposition.

Validated Use Cases for 2-(3-Chloropropyl)thiopyridine Based on Quantitative Differentiation

Synthesis of 2-Pyridyl Sulfone Derivatives for Agrochemical Research

2-(3-Chloropropyl)thiopyridine is the definitive starting material for the synthesis of 2-pyridyl 3-chloropropyl sulfone, a structural motif found in certain herbicidal compounds. The established and direct oxidation protocol provides a clear synthetic advantage over alternative routes that would require de novo synthesis of the pyridine-sulfur framework. The 20.6% higher molecular weight compared to non-thioether analogs is critical for achieving desired physicochemical properties in the final sulfone product .

Controlled Alkylation in the Preparation of 2-Thiopyridine Derivatives

In multi-step syntheses of complex 2-thiopyridine-based molecules, such as those investigated for antitubercular activity [1], the choice of a chloropropyl leaving group is strategic. Its moderate reactivity, inferred from class-level behavior, allows for selective alkylation of a nucleophile in the presence of other sensitive functional groups. This contrasts with a bromo analog, whose higher reactivity could lead to lower yields due to competitive side reactions, making 2-(3-chloropropyl)thiopyridine a more reliable reagent for precise synthetic control.

Physicochemical Property Modulation in Drug Discovery

When designing libraries of compounds for biological screening, even small changes in molecular weight and lipophilicity can have a profound impact on ADME properties. The quantifiable 20.6% increase in molecular weight and the introduction of a sulfur atom (compared to 2-(3-chloropropyl)pyridine) provide medicinal chemists with a specific tool to deliberately tune these parameters. This allows for the exploration of a unique chemical space that is distinct from both non-sulfur and alternative-halogen analogs, as supported by the physicochemical data .

Application

Selection Property

Validation Focus

Sulfone agrochemical intermediate

Thiopyridine oxidation pathway

Sulfone formation efficiency and product identity

Controlled alkylation in thiopyridine synthesis

Chloropropyl leaving‑group reactivity

Selective mono‑alkylation and side‑reaction suppression

Physicochemical property tuning

Sulfur‑mediated MW/lipophilicity shift

ADME or property optimization in screening libraries

• [1] Salina, E., Ryabova, O., Kaprelyants, A., & Makarov, V. (2014). New 2-Thiopyridines as Potential Candidates for Killing both Actively Growing and Dormant Mycobacterium tuberculosis Cells. Antimicrobial Agents and Chemotherapy, 58(1), 55-60. View Source